Cas no 1021261-24-4 (2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1021261-24-4
• MF: C₂₄H₂₇N₃O₄S₂
• MW: 485.618883371353
• CID: 5382234
• Update Time: 2023-11-20

2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[(4-Butylphenyl)sulfonyl]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]-N-[(4-methylphenyl)methyl]acetamide
• 2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C24H27N3O4S2/c1-3-4-5-18-10-12-20(13-11-18)33(30,31)21-15-26-24(27-23(21)29)32-16-22(28)25-14-19-8-6-17(2)7-9-19/h6-13,15H,3-5,14,16H2,1-2H3,(H,25,28)(H,26,27,29)
• InChI Key： HGYFWCLEPHATRM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(CCCC)C=C2)(=O)=O)=CN=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.88±0.50(Predicted)